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Compound of Interest

Compound Name: Isopropyl chloroacetate

cat. No.: B092954

The quantitative physical properties of isopropyl chloroacetate are summarized in the table
below for easy reference and comparison.

Physical Property Value Conditions
Molecular Formula C5H9CIO2

Molecular Weight 136.58 g/mol

Appearance Clear, colorless liquid

Density 1.096 g/mL at 25 °C[2]
Boiling Point 149 - 150 °C at 760 mmHg[1]
Melting Point -112 °C

Refractive Index 1.419 at 20 °C[2]
Vapor Pressure 68 mmHg at 20 °C[1]
Vapor Density 3.45 (Air=1.0) [1]

Flash Point 56 °C (132.8 °F) [1]

Slightly soluble in water.[3]
Solubility Soluble in polar and non-polar

organic solvents.[4]
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Experimental Protocols for Determination of
Physical Properties

Detailed methodologies for determining the key physical properties of liquid compounds like
isopropyl chloroacetate are outlined below.

Determination of Density

The density of a liquid can be determined using several methods. A common and
straightforward approach involves the use of a graduated cylinder and an electronic balance.[5]

¢ Objective: To measure the mass per unit volume of isopropyl chloroacetate.
e Apparatus:

o 10 mL or 25 mL graduated cylinder

o Electronic balance (accurate to at least 0.01 g)

o Thermometer

e Procedure:

[¢]

Ensure the graduated cylinder is clean and dry.
o Place the empty graduated cylinder on the electronic balance and tare the mass to zero.

o Carefully add a known volume of isopropyl chloroacetate (e.g., 10 mL) to the graduated
cylinder. Read the volume from the bottom of the meniscus.

o Record the mass of the liquid displayed on the balance.
o Measure and record the temperature of the liquid.
o Calculate the density using the formula: Density (p) = Mass (m) / Volume (V).

o Repeat the measurement at least three times and calculate the average density for
improved accuracy.[5]
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Determination of Boiling Point

The boiling point is a key indicator of a liquid's volatility. The distillation method is a standard
procedure for its determination.

» Objective: To determine the temperature at which isopropyl chloroacetate transitions from
a liquid to a gas at atmospheric pressure.

e Apparatus:
o Distillation flask

Condenser

o

[¢]

Receiving flask

[¢]

Thermometer with adapter

[e]

Heating mantle or oil bath

o

Boiling chips
e Procedure:

o Place a volume of isopropyl chloroacetate into the distillation flask, along with a few
boiling chips to ensure smooth boiling.

o Set up the distillation apparatus, ensuring the thermometer bulb is positioned just below
the side arm of the distillation flask to accurately measure the temperature of the vapor.

o Begin circulating cold water through the condenser.
o Gently heat the distillation flask.

o Record the temperature when the liquid begins to boil and a steady stream of distillate is
collected in the receiving flask. This temperature is the boiling point.

o Record the atmospheric pressure at the time of the experiment, as boiling point is
pressure-dependent.
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Determination of Refractive Index

The refractive index is a fundamental property related to how light propagates through a
substance. An Abbe refractometer is commonly used for this measurement.[6]

» Objective: To measure the extent to which light is refracted when passing through isopropyl
chloroacetate.

e Apparatus:
o Abbe refractometer
o Constant temperature water bath
o Dropper or pipette

e Procedure:

Calibrate the Abbe refractometer using a standard liquid with a known refractive index

[e]

(e.g., distilled water).
o Ensure the prism of the refractometer is clean and dry.

o Using a dropper, place a few drops of isopropyl chloroacetate onto the surface of the
prism.

o Close the prism and allow the sample to reach the desired temperature, typically 20°C, by
circulating water from the constant temperature bath.

o Adjust the refractometer until the dividing line between the light and dark fields is sharp
and centered in the crosshairs of the eyepiece.

o Read the refractive index value from the instrument's scale.

Determination of Solubility

The shake-flask method is a conventional technique for determining the solubility of a
substance in a particular solvent.[7]
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o Objective: To determine the maximum amount of a solute that can dissolve in a solvent at a
specific temperature.

e Apparatus:

o

Conical flasks or vials with stoppers

[¢]

Shaking incubator or water bath with agitation

[¢]

Analytical balance

[e]

Filtration apparatus (e.g., syringe filters)

o

Analytical instrument for concentration measurement (e.g., GC, HPLC)

e Procedure:

[¢]

Add an excess amount of isopropyl chloroacetate (the solute) to a known volume of the
solvent (e.g., water) in a flask.

o Seal the flask and place it in a shaking incubator set to a constant temperature.

o Agitate the mixture for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is
reached.

o After equilibration, allow the mixture to stand to let undissolved solute settle.

o Carefully withdraw a sample of the supernatant and filter it to remove any undissolved
solute.

o Analyze the concentration of isopropyl chloroacetate in the filtrate using a suitable
analytical method. This concentration represents the solubility at that temperature.

Workflow for Physical Property Determination

The following diagram illustrates a logical workflow for the systematic determination of the
physical properties of a liquid chemical such as isopropyl chloroacetate.
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Workflow for Physical Property Determination of a Liquid Chemical

Obtain Pure Sample

of Isopropyl Chloroacetate

Measure mass & volume Distillation se refractometer Shake-flask method Uke melting point apparatus

Density

Boiling Point Refractive Index Solubility
Determination Determination Determination

Melting Point

Determination Determination

Compile and Analyze Data

Summarize findings

Generate Technical Report

Click to download full resolution via product page

Caption: Logical workflow for determining the physical properties of isopropyl chloroacetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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